IGP-5

• Synonyms:
  iGP-5, iGP 5, iGP5
• Molecular Formula: C21H17N3O3
• Molecular Weight: 359.4 g/mol
• SMILES: C1=CC=C2C=C3C(=CC2=C1)NC(=N3)C4=CC=C(C=C4)NC(=O)CCC(=O)O
• InChI: InChI=1S/C21H17N3O3/c25-19(9-10-20(26)27)22-16-7-5-13(6-8-16)21-23-17-11-14-3-1-2-4-15(14)12-18(17)24-21/h1-8,11-12H,9-10H2,(H,22,25)(H,23,24)(H,26,27)
• InChIKey: MNDGQXCAUYSTHC-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

iGP-5 mGPDH Inhibitor: Identity & Properties

IGP-5 (CAS: 351978-83-1; IUPAC: 4-[4-(1H-benzo[f]benzimidazol-2-yl)anilino]-4-oxobutanoic acid; C21H17N3O3; MW: 359.38 g/mol) is a cell-permeable small-molecule inhibitor of mitochondrial sn-glycerol 3-phosphate dehydrogenase (mGPDH), a ubiquinone-linked enzyme of the mitochondrial inner membrane . It belongs to the benzimidazole-phenyl-succinamide structural class and was discovered through small-molecule screening as a novel mGPDH inhibitor tool compound [1]. iGP-5 acts as a mixed inhibitor with reported IC₅₀ values ranging from approximately 0.7 to 1.0 µM depending on the assay endpoint [2].

Cell-permeable inhibitor Tool compound for mGPDH pathway studies

Mixed inhibition mode Suitable for enzymatic kinetics research

In vitro mitochondrial research Designed for isolated mitochondria and cell-based assays

• [1] Orr AL, Ashok D, Sarantos MR, Ng R, Shi T, Gerencser AA, et al. Novel inhibitors of mitochondrial sn-glycerol 3-phosphate dehydrogenase. PLoS One. 2014;9(2):e89938. View Source
• [2] PeptideDB. IGP-5 Product Database Entry. PeptideDB. View Source

iGP-5 vs iGP-1: Substitution Limitations

Although both iGP-5 and iGP-1 are cell-permeant mGPDH inhibitors belonging to the same benzimidazole-phenyl-succinamide class [1], they exhibit distinct potency-selectivity profiles that preclude interchangeable use. iGP-5 demonstrates approximately 6-fold greater inhibitory potency against mGPDH enzymatic activity (IC₅₀ = 1.0 µM versus 6.0 µM for iGP-1) [2]. However, this enhanced potency comes with reduced target selectivity: at concentrations ≥25 µM, iGP-5 significantly decreases mitochondrial respiration driven by glycerol phosphate, whereas at 80 µM it also suppresses respiration on pyruvate/malate [3]. In contrast, iGP-1 maintains substrate specificity even at 80 µM without altering respiration on other substrates [4]. Consequently, substitution of iGP-5 with iGP-1 would sacrifice potency, while substituting iGP-1 with iGP-5 would compromise selectivity—each outcome fundamentally altering the experimental interpretation of mGPDH-dependent phenomena.

Potency-selectivity trade-off

iGP-5 provides greater inhibitory potency but reduced substrate selectivity at elevated concentrations compared to iGP-1. Substituting between them may shift target engagement profiles.

Substrate specificity mismatch

At concentrations above the selectivity window, iGP-5 may suppress respiration on pyruvate/malate, confounding mGPDH-specific interpretation. iGP-1 maintains specificity across a broader concentration range.

In vivo validation gap

iGP-5 lacks in vivo validation or synaptosome data, unlike iGP-1. Procurement for intact system studies requires additional validation.

• [1] Orr AL, Ashok D, Sarantos MR, Ng R, Shi T, Gerencser AA, et al. Novel inhibitors of mitochondrial sn-glycerol 3-phosphate dehydrogenase. PLoS One. 2014;9(2):e89938. View Source
• [2] Orr AL, et al. Figure 9: iGP-1 and iGP-5 potently inhibit mGPDH enzymatic activity and H₂O₂ production. PLoS One. 2014;9(2):e89938. View Source
• [3] Orr AL, et al. Figure 7: iGP-5 inhibits mGPDH activity more potently than iGP-1 but is less selective. PLoS One. 2014;9(2):e89938. View Source
• [4] Orr AL, et al. Figure 6: iGP-1 selectively inhibits mitochondrial oxidation of glycerol phosphate. PLoS One. 2014;9(2):e89938. View Source

iGP-5 vs iGP-1: Quantitative Evidence

Enzymatic Inhibition Potency

iGP-5 is a more potent inhibitor of mGPDH enzymatic activity than iGP-1. Direct head-to-head comparison in a microplate assay using purified mGPDH demonstrated an IC₅₀ of 1.0 µM for iGP-5 versus 6.0 µM for iGP-1, representing a 6-fold difference in potency [1].

Enzymatic Inhibition Potency

Head-to-head

iGP-5

1.0 µM

iGP-1

6.0 µM

6-fold lower IC₅₀ (microplate, n=3–5)

Supports mGPDH enzymatic inhibition workflow

Reported IC₅₀ under microplate conditions

Evidence Dimension	IC₅₀ for mGPDH enzymatic activity inhibition
Target Compound Data	1.0 µM
Comparator Or Baseline	iGP-1: 6.0 µM
Quantified Difference	6-fold lower IC₅₀ (iGP-5 is 6× more potent)
Conditions	Microplate format, n = 3–5 technical replicates, mean ± S.E.

Why This Matters

Lower IC₅₀ enables use of reduced compound concentrations, potentially minimizing solvent (DMSO) artifacts and reducing off-target interactions in cell-based assays.

• [1] Orr AL, et al. Figure 9: iGP-1 and iGP-5 potently inhibit mGPDH enzymatic activity and H₂O₂ production. PLoS One. 2014;9(2):e89938. View Source

H₂O₂ Production Inhibition

iGP-5 inhibits mGPDH-mediated H₂O₂ production with substantially greater potency than iGP-1. In a microplate assay measuring H₂O₂ generation from mGPDH, iGP-5 exhibited an IC₅₀ of 1.0 µM compared to 14.2 µM for iGP-1, a 14.2-fold potency advantage [1].

H₂O₂ Production Inhibition

Head-to-head

iGP-5

1.0 µM

iGP-1

14.2 µM

14.2-fold lower IC₅₀ (microplate, n=2–4)

Supports ROS-related mGPDH inhibition studies

H₂O₂ endpoint; reported potency context

Evidence Dimension	IC₅₀ for mGPDH H₂O₂ production inhibition
Target Compound Data	1.0 µM
Comparator Or Baseline	iGP-1: 14.2 µM
Quantified Difference	14.2-fold lower IC₅₀
Conditions	Microplate format, n = 2–4 technical replicates, mean ± S.E.

Why This Matters

The >14-fold greater potency in suppressing mGPDH-derived H₂O₂ makes iGP-5 the preferred choice for redox biology studies where complete ablation of mGPDH-associated ROS production is required at moderate concentrations.

• [1] Orr AL, et al. Figure 9: iGP-1 and iGP-5 potently inhibit mGPDH enzymatic activity and H₂O₂ production. PLoS One. 2014;9(2):e89938. View Source

Substrate Selectivity Profile

iGP-5 demonstrates reduced substrate selectivity compared to iGP-1. At 25 µM, iGP-5 significantly decreases glycerol phosphate-dependent state 3 respiration; at 80 µM, it additionally significantly reduces state 3 respiration with pyruvate and malate as substrates [1]. In contrast, iGP-1 significantly decreases glycerol phosphate-dependent respiration at 25 and 80 µM without altering respiration on other substrates (pyruvate/malate, glutamate/malate, succinate) at any tested concentration up to 80 µM [2]. Both compounds show no significant effects at 2.5 and 8 µM [3].

Substrate Selectivity Profile

Cross-study comparable

iGP-5

↓ glycerol phosphate + pyruvate/malate respiration at 80 µM

iGP-1

↓ only glycerol phosphate respiration up to 80 µM

Broader respiratory inhibition at 80 µM (p

Defines concentration-dependent selectivity window

Requires ≤8 µM for mGPDH-specific studies

Purity & QC Specifications

Supporting evidence

InvivoChem ≥98%; AbMole >95.0% (H-NMR); others unspecified

Purity documentation varies across vendors

Confirm analytical data before procurement

Structural Basis of Potency-Selectivity

Class-level inference

Extended aromatic system (benzo[f]benzimidazole) vs benzimidazole core

Correlates with potency-selectivity profile

SAR hypothesis from screening library

Research Tool Validation Status

Supporting evidence

No in vivo studies; limited citations beyond original 2014 paper

Restricted to in vitro mitochondrial research context

Anticipate independent validation studies

Evidence Dimension	Substrate-specific respiration effects at 25–80 µM
Target Compound Data	iGP-5: ↓ glycerol phosphate respiration at 25 µM and 80 µM; additionally ↓ pyruvate/malate respiration at 80 µM
Comparator Or Baseline	iGP-1: ↓ glycerol phosphate respiration at 25 µM and 80 µM; no significant effect on pyruvate/malate, glutamate/malate, or succinate respiration at any tested concentration
Quantified Difference	iGP-5 exhibits broader respiratory chain inhibition at 80 µM; iGP-1 maintains substrate specificity across full concentration range
Conditions	Isolated mitochondria, state 3 respiration (ADP-stimulated), n = 3–5, p < 0.05

Why This Matters

The differential selectivity window dictates experimental concentration ranges: iGP-5 should be used at ≤8 µM to maintain mGPDH specificity; iGP-1 may be used up to 80 µM with preserved substrate specificity.

• [1] Orr AL, et al. Figure 7D: Effect of iGP-5 on mitochondrial respiration rates. PLoS One. 2014;9(2):e89938. View Source
• [2] Orr AL, et al. Figure 6D: Effect of iGP-1 on mitochondrial respiration rates. PLoS One. 2014;9(2):e89938. View Source
• [3] Orr AL, et al. Figures 6D and 7D: iGP-1 and iGP-5 effects on respiration. PLoS One. 2014;9(2):e89938. View Source

Purity & QC Specifications

Commercial suppliers offer iGP-5 with varying purity specifications and QC documentation. InvivoChem provides iGP-5 at ≥98% purity [1]; AbMole offers the compound with a QC standard of >95.0% and includes H-NMR confirmation of structural consistency ; TargetMol and other vendors list the compound without explicit purity specifications in public product pages [2].

Purity & QC Specifications

Supporting evidence

InvivoChem ≥98%; AbMole >95.0% (H-NMR); others unspecified

Purity documentation varies across vendors

Confirm analytical data before procurement

Evidence Dimension	Vendor-reported purity and QC documentation
Target Compound Data	InvivoChem: ≥98%; AbMole: >95.0% with H-NMR confirmation
Comparator Or Baseline	Multiple vendors: purity not specified or requires inquiry
Quantified Difference	Up to ≥3% purity difference between highest-specified and unspecified vendors; H-NMR availability varies
Conditions	Commercial product specifications, vendor datasheets

Why This Matters

Higher purity specifications with accompanying analytical data reduce the risk of confounding results from impurities, a critical consideration for reproducibility in sensitive enzymatic and cellular assays.

• [1] InvivoChem. iGP-5 Product Page. InvivoChem Catalog V22455. View Source
• [2] TargetMol. iGP-5 Product Page. TargetMol Catalog T25527. View Source

Structural Basis of Potency-Selectivity Trade-off

Structure-activity relationship analysis identified the benzimidazole-phenyl-succinamide core as essential for mGPDH inhibition, while modifications to the benzimidazole ring system modulate both potency and off-target effects [1]. iGP-5 incorporates a benzo[f]benzimidazole (naphthoimidazole) moiety, an extended aromatic system compared to the benzimidazole core of iGP-1 [2]. This structural extension correlates with enhanced potency but diminished selectivity, consistent with the hypothesis that increased hydrophobic interactions with the mGPDH active site come at the cost of promiscuous binding to other ubiquinone-binding sites in the electron transport chain [3].

Structural Basis of Potency-Selectivity

Class-level inference

Extended aromatic system (benzo[f]benzimidazole) vs benzimidazole core

Correlates with potency-selectivity profile

SAR hypothesis from screening library

Evidence Dimension	Structural correlate of potency-selectivity relationship
Target Compound Data	iGP-5: benzo[f]benzimidazole core (extended aromatic system)
Comparator Or Baseline	iGP-1: benzimidazole core (smaller aromatic system)
Quantified Difference	Not quantified—qualitative SAR inference based on structural class
Conditions	Structural comparison; SAR analysis from screening library

Why This Matters

Understanding the structural basis for the potency-selectivity trade-off enables informed selection between iGP-5 (higher potency for studies where target engagement is paramount) and iGP-1 (higher selectivity for studies requiring clean target deconvolution).

• [1] Orr AL, Ashok D, Sarantos MR, Ng R, Shi T, Gerencser AA, et al. Novel inhibitors of mitochondrial sn-glycerol 3-phosphate dehydrogenase. PLoS One. 2014;9(2):e89938. View Source
• [2] Orr AL, et al. Figure 6A and Figure 7A: Structures of iGP-1 and iGP-5. PLoS One. 2014;9(2):e89938. View Source
• [3] Orr AL, et al. Structure/activity analysis. PLoS One. 2014;9(2):e89938. View Source

Research Tool Validation Status

iGP-5 has been characterized as a research tool compound with no reported follow-up studies validating its in vivo utility. A 2020 review on cancer redox landscape targeting noted that despite iGP-1 and iGP-5 being reported as potent mGPDH inhibitors, 'reports...were never followed up' [1]. In the original characterization study, iGP-5 demonstrated cell permeability in live-cell imaging assays but was not evaluated in animal models, whereas iGP-1 was further validated in intact synaptosomes [2].

Research Tool Validation Status

Supporting evidence

No in vivo studies; limited citations beyond original 2014 paper

Restricted to in vitro mitochondrial research context

Anticipate independent validation studies

Evidence Dimension	Post-discovery validation and literature adoption
Target Compound Data	iGP-5: no reported in vivo studies; limited literature citations beyond original 2014 paper
Comparator Or Baseline	iGP-1: validated in intact synaptosomes; broader literature adoption
Quantified Difference	Not quantified—qualitative assessment of research tool validation status
Conditions	Literature review (PubMed/Google Scholar, 2014–present)

Why This Matters

Limited post-discovery validation means that iGP-5 procurement should be restricted to in vitro mitochondrial studies where its potency advantage is directly relevant; users requiring in vivo validation or established literature precedents should consider alternative approaches or anticipate conducting their own validation studies.

• [1] Narayanan D, et al. Targeting the Redox Landscape in Cancer Therapy. Cancers. 2020;12(7):1706. View Source
• [2] Orr AL, et al. Figure 8: iGP-1 is cell-permeant and inhibits mGPDH in intact presynaptic terminals. PLoS One. 2014;9(2):e89938. View Source

iGP-5 Application Scenarios

High-Potency mGPDH Inhibition

iGP-5 is optimally deployed when maximal mGPDH inhibition is required at the lowest possible compound concentration. With an IC₅₀ of 1.0 µM for both enzymatic activity and H₂O₂ production, iGP-5 achieves >6-fold greater potency than iGP-1 (IC₅₀ = 6.0–14.2 µM) [1]. This potency advantage enables complete mGPDH inhibition at 5–10 µM iGP-5, whereas iGP-1 requires 30–70 µM for equivalent target engagement. The lower working concentration minimizes DMSO vehicle effects and reduces the probability of compound precipitation in aqueous assay buffers. This scenario applies to microplate-based enzymatic assays, isolated mitochondrial studies, and any application where the glycerol phosphate shuttle is the primary pathway under investigation [2].

Selectivity-Constrained mGPDH Studies

For experiments requiring selective mGPDH inhibition without confounding off-target mitochondrial effects, iGP-5 should be used at concentrations ≤8 µM. At 2.5 and 8 µM, iGP-5 produces no significant effects on mitochondrial membrane potential or respiration driven by any substrate other than glycerol phosphate [1]. This narrow selectivity window contrasts with iGP-1, which maintains substrate specificity up to 80 µM [2]. Researchers selecting iGP-5 for these applications must rigorously validate that observed phenotypic changes are reversed by exogenous glycerol-3-phosphate supplementation or phenocopied by genetic mGPDH ablation, given the compound's loss of selectivity above 8 µM. This scenario is appropriate for short-term mitochondrial respiration studies and acute cell-based assays where target validation is built into the experimental design [3].

mGPDH-Derived ROS Ablation

iGP-5 is particularly suited for studies requiring complete suppression of mGPDH-mediated reactive oxygen species production. The compound inhibits mGPDH H₂O₂ production with an IC₅₀ of 1.0 µM, representing a 14.2-fold potency advantage over iGP-1 (IC₅₀ = 14.2 µM) [1]. This differential is larger than for enzymatic activity (6-fold), suggesting iGP-5 may differentially affect ROS-generating versus electron-transfer functions of mGPDH. Applications include mapping the contribution of mGPDH to cellular H₂O₂ pools, investigating the role of glycerol phosphate shuttle-derived ROS in signaling pathways, and studying redox-dependent pathologies where mGPDH has been implicated. The compound's concurrent effects on other ROS-producing sites at higher concentrations [2] necessitate careful concentration-response analysis to distinguish mGPDH-specific from off-target ROS modulation [3].

SAR and Chemical Probe Development

iGP-5 serves as a key comparator compound in SAR studies of benzimidazole-phenyl-succinamide mGPDH inhibitors. Its benzo[f]benzimidazole core, representing an extended aromatic system relative to the benzimidazole core of iGP-1 [1], provides a structural anchor for exploring the relationship between hydrophobic interactions, potency, and selectivity. Procurement of iGP-5 alongside iGP-1 enables researchers to empirically validate computational docking predictions and to calibrate the selectivity window of novel analogs. The compound's commercial availability with ≥98% purity and H-NMR confirmation [2] supports its use as a reference standard in medicinal chemistry campaigns. However, users should note the limited follow-up literature on iGP-5 [3] and design validation studies accordingly when establishing the compound as a chemical probe in new biological contexts [4].

Application

Selection Property

Validation Focus

mGPDH enzymatic inhibition studies

Concentration-dependent target engagement

mGPDH activity in isolated mitochondria

Concentration-dependent selectivity studies

Substrate-specific respiration profiling

Pyruvate/malate respiration controls

mGPDH-linked ROS analysis

H₂O₂ production inhibition context

ROS endpoints at defined concentrations

SAR and probe characterization

Benzo[f]benzimidazole structural reference

H-NMR and purity documentation

• [1] Orr AL, et al. Figure 9: iGP-1 and iGP-5 potently inhibit mGPDH enzymatic activity and H₂O₂ production. PLoS One. 2014;9(2):e89938. View Source
• [2] Orr AL, et al. Figure 7: iGP-5 inhibits mGPDH activity more potently than iGP-1 but is less selective. PLoS One. 2014;9(2):e89938. View Source
• [3] Orr AL, Ashok D, Sarantos MR, Ng R, Shi T, Gerencser AA, et al. Novel inhibitors of mitochondrial sn-glycerol 3-phosphate dehydrogenase. PLoS One. 2014;9(2):e89938. View Source
• [4] Narayanan D, et al. Targeting the Redox Landscape in Cancer Therapy. Cancers. 2020;12(7):1706. View Source